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Compound of Interest
Compound Name: 4-Hydroxy Clonidine-d4

Cat. No.: B564849

L  Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 4-Hydroxy Clonidine-d4 in a laboratory setting. The information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
minimize exposure risks.

Chemical and Physical Properties

4-Hydroxy Clonidine-d4 is a labeled metabolite of Clonidine.[1] It is intended for research and
analytical purposes.[2][3]

Property Value

3,5-dichloro-4-[(4,4,5,5-tetradeuterio-1H-
imidazol-2-yl)amino]phenol[4][5]

Chemical Name

CAS Number 1189988-05-3[4][5]

Molecular Formula

CoD4HsCI2NsO[5]

Molecular Weight 250.12 g/mol [1][4]
Appearance White solid[6]

Store at 2-8°C in a refrigerator.[1] Keep
Storage container tightly closed in a dry, well-ventilated

place and protect from light.[7]
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Hazard Identification and Personal Protective
Equipment (PPE)

Based on safety data for Clonidine and its analogs, 4-Hydroxy Clonidine-d4 should be
handled as a potent and hazardous compound. The primary hazards include toxicity if
swallowed and potential fatality if inhaled.

Always handle this compound within a certified chemical fume hood.

A summary of required personal protective equipment is provided below.

Protection Type Specification Rationale

) Safety glasses with side- Protects eyes from splashes or
Eye/Face Protection ) ] )
shields or goggles.[7][8] airborne particles.

Chemical-resistant, impervious )
] o Prevents skin contact and
Hand Protection gloves (e.g., nitrile). Inspect ]
] absorption.
gloves prior to use.

Laboratory coat, long-sleeved o ]
) ) ) Minimizes skin exposure from
Body Protection clothing.[7] Consider a ) o
) ) spills or contamination.
chemical-resistant apron.[7]

Use only in a chemical fume

hood. If a fume hood is not ) )
_ _ _ Prevents inhalation of the
Respiratory Protection available, a NIOSH-approved )
) ) o compound, which may be fatal.
respirator with a dust filter is

required.[7][8]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to ensure safety. The following procedure
outlines the steps for safely handling 4-Hydroxy Clonidine-d4 from preparation to cleanup.

e Preparation and Pre-Handling Check:
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o Ensure a Safety Data Sheet (SDS) for a similar compound (Clonidine Hydrochloride) is
readily available.[2]

o Verify that the chemical fume hood is functioning correctly.

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents) and place them
inside the fume hood.

o Don all required PPE as specified in the table above.
» Weighing and Aliquoting:

o Perform all manipulations, including weighing, within the fume hood to contain any dust or
aerosols.

o Use a dedicated spatula and weigh boat.

o Handle the solid compound carefully to avoid generating dust.

o Close the primary container tightly immediately after dispensing the required amount.

 Dissolving and Experimental Use:

o If preparing a solution, add the solvent to the weighed solid slowly to avoid splashing.

o Keep all containers with the compound sealed or covered when not in immediate use.

o Clearly label all solutions with the chemical name, concentration, date, and hazard
information.

o Post-Handling and Cleanup:

o Wipe down the work surface inside the fume hood with an appropriate solvent to
decontaminate it.

o Dispose of all contaminated disposable materials (gloves, weigh boats, wipes) in a
designated hazardous waste container.
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o Remove PPE carefully, avoiding contact with the outer surfaces. Dispose of gloves
immediately.

o Wash hands thoroughly with soap and water after handling is complete.[2]

Emergency and First Aid Measures

In case of accidental exposure, immediate action is critical.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, provide artificial respiration. Seek

immediate medical attention.[8]

Immediately remove all contaminated clothing.
) Wash the affected skin area with plenty of soap
Skin Contact )
and water for at least 15 minutes.[9][10] Seek

medical advice if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact . o .

do. Continue rinsing for at least 15 minutes.[8]

[9] Seek immediate medical attention.

Do NOT induce vomiting.[8][9] Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[8]

Disposal Plan

All waste containing 4-Hydroxy Clonidine-d4 must be treated as hazardous chemical waste.
e Solid Waste:

o Collect all contaminated solid materials, including unused compound, weigh boats, and
contaminated PPE, in a clearly labeled, sealed hazardous waste container.
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e Liquid Waste:

o Collect all solutions containing the compound in a labeled, sealed hazardous waste
container compatible with the solvents used.

o Empty Containers:

o Rinse the original container three times with a suitable solvent. Collect the rinsate as

hazardous liquid waste.

o Scratch out or completely remove the label on the empty container to protect personal and
proprietary information before disposing of it in the trash or recycling.[11][12]

e Disposal Method:

o Arrange for disposal through a licensed professional waste disposal service. Do not
dispose of this material down the drain or in regular trash unless it has been properly

deactivated and regulations permit it.[12][13]

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical steps for safely managing 4-Hydroxy Clonidine-
d4 throughout its lifecycle in the laboratory.
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Caption: Workflow for safe handling and disposal of 4-Hydroxy Clonidine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pharmaffiliates.com [pharmaffiliates.com]
e 2. 4-Hydroxy Clonidine D4 | CAS No: 1189988-05-3 [aquigenbio.com]
¢ 3. medchemexpress.com [medchemexpress.com]

e 4. 4-Hydroxy Clonidine-d4 | C9H9CI2N30 | CID 46781748 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. 4-Hydroxy Clonidine-d4 | CAS 1189988-05-3 | LGC Standards [Igcstandards.com]
e 6. esschemco.com [esschemco.com]

e 7. spectrumchemical.com [spectrumchemical.com]

» 8. pharmacopoeia.com [pharmacopoeia.com]

» 9. fishersci.com [fishersci.com]

e 10. cdn.caymanchem.com [cdn.caymanchem.com]

e 11. fda.gov [fda.gov]

o 12. fallonhealth.org [fallonhealth.org]

e 13. epa.gov [epa.gov]

 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 4-
Hydroxy Clonidine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564849#personal-protective-equipment-for-handling-
4-hydroxy-clonidine-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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